Cas no 500169-91-5 (4H-Thiopyran-4-one, 2-(4-bromophenyl)-6-mercapto-)

• Product Name: 4H-Thiopyran-4-one, 2-(4-bromophenyl)-6-mercapto-
• CAS No: 500169-91-5
• MF: C₁₁H₇BrOS₂
• MW: 299.206679582596
• CID: 1544287
• Update Time: 2024-08-24

4H-Thiopyran-4-one, 2-(4-bromophenyl)-6-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, 2-(4-bromophenyl)-6-mercapto-

• Inchi： 1S/C11H7BrOS2/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,14H
• InChI Key： LJUUSVUFINKKRN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)SC(S)=CC(=O)C=1

Computed Properties

• Exact Mass: 297.91221

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• PSA: 17.07
• pka: 4.50±1.00(Predicted)